Cas no 2034617-33-7 (N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide)

• Product Name: N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide
• CAS No: 2034617-33-7
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 6110398
• PubChem ID: 119106222
• Update Time: 2025-08-05

N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide
• N-[[5-(furan-3-yl)pyridin-3-yl]methyl]pent-4-enamide
• F6573-8759
• N-{[5-(furan-3-yl)pyridin-3-yl]methyl}pent-4-enamide
• N-((5-(furan-3-yl)pyridin-3-yl)methyl)pent-4-enamide
• AKOS026705509
• 2034617-33-7

• Inchi： 1S/C15H16N2O2/c1-2-3-4-15(18)17-9-12-7-14(10-16-8-12)13-5-6-19-11-13/h2,5-8,10-11H,1,3-4,9H2,(H,17,18)
• InChI Key： VSNKQAJKXYHOSB-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=CN=CC(=C1)CNC(CCC=C)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide

Professional Introduction to N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide (CAS No. 2034617-33-7)

N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide, a compound with the chemical identifier CAS No. 2034617-33-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to therapeutic intervention. The structural framework of this molecule, featuring a pyridine core conjugated with a furan moiety, provides a unique scaffold that has garnered considerable attention from researchers exploring novel pharmacophores.

The synthesis and characterization of N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide have been meticulously designed to optimize its pharmacokinetic and pharmacodynamic properties. The presence of the pent-4-enamide group not only contributes to the molecule's solubility and bioavailability but also influences its interaction with biological targets. Recent studies have highlighted the importance of such structural features in enhancing binding affinity and selectivity, which are critical for developing effective therapeutic agents.

In the realm of medicinal chemistry, the integration of heterocyclic compounds like pyridine and furan has been widely recognized for their ability to produce molecules with diverse biological activities. The combination of these two heterocycles in N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide creates a versatile platform for further derivatization and functionalization. This flexibility allows researchers to fine-tune the compound's properties, making it suitable for various therapeutic applications.

One of the most compelling aspects of this compound is its potential in addressing complex diseases by targeting multiple pathways simultaneously. The pyridine moiety is known for its role in inhibiting enzymes and receptors involved in inflammation, pain, and neurodegeneration, while the furan component has shown promise in modulating metabolic processes. These dual functionalities make N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide a promising candidate for further investigation.

The pharmacological profile of N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide has been preliminarily evaluated through in vitro and in vivo studies. Initial results indicate that the compound exhibits significant activity against several disease models, including those related to central nervous system disorders and metabolic syndromes. These findings are particularly intriguing given the growing demand for treatments that offer multiple benefits without excessive side effects.

The structural design of this molecule also takes into account the principles of drug-like properties, ensuring that it meets the criteria for oral bioavailability, metabolic stability, and reduced toxicity. The use of computational modeling and high-throughput screening techniques has facilitated the optimization process, allowing researchers to identify the most potent derivatives rapidly. This approach aligns with contemporary trends in drug discovery, where efficiency and precision are paramount.

In addition to its therapeutic potential, N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide serves as a valuable tool for academic research. Its unique structure provides insights into how different chemical moieties can be integrated to produce molecules with enhanced biological activity. Such studies contribute to the broader understanding of drug design principles and may inspire new strategies for developing future generations of pharmaceuticals.

The development of novel compounds like N-{5-(furan-3-yl)pyridin-3-ylmethyl}pent-4-enamide is supported by advancements in synthetic methodologies and analytical techniques. Modern synthetic routes have enabled the efficient production of complex molecules with high purity, while cutting-edge analytical methods ensure thorough characterization. These technological advancements are crucial for translating laboratory discoveries into viable therapeutic options.

The future prospects for N-{5-(furan-3-yldimethyl} penten amide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential for accelerating the translation of these findings into clinical practice. By leveraging interdisciplinary approaches, researchers can overcome existing challenges and bring innovative treatments to patients who need them most.

In conclusion, N-{5-(furan - 3 - yl) py ridine - 3 - ylm eth ylp ent - 4 - en am ide (CAS No . 2034617 - 33 - 7 ) is a remarkable compound with significant potential in pharmaceutical applications . Its unique structural features , coupled with promising preclinical results , make it a compelling target for further research . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in shaping the future of medicine .